Cas no 2580203-47-8 (2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4H-thieno3,2-bpyrrole-5-carboxylic acid)

• Product Name: 2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4H-thieno3,2-bpyrrole-5-carboxylic acid
• CAS No: 2580203-47-8
• MF: C₁₇H₁₆N₂O₄S
• MW: 344.384943008423
• CID: 5659579
• PubChem ID: 165886503
• Update Time: 2025-05-20

2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4H-thieno3,2-bpyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(benzyloxy)carbonyl]amino}methyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
• EN300-27729951
• 2580203-47-8
• 2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4H-thieno3,2-bpyrrole-5-carboxylic acid

• Inchi： 1S/C17H16N2O4S/c1-19-13-7-12(24-15(13)8-14(19)16(20)21)9-18-17(22)23-10-11-5-3-2-4-6-11/h2-8H,9-10H2,1H3,(H,18,22)(H,20,21)
• InChI Key： RFXQESYOCVMIPV-UHFFFAOYSA-N
• SMILES： S1C(CNC(=O)OCC2C=CC=CC=2)=CC2=C1C=C(C(=O)O)N2C

Computed Properties

• Exact Mass: 344.08307817g/mol
• Monoisotopic Mass: 344.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 109Ų

Additional information on 2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4H-thieno3,2-bpyrrole-5-carboxylic acid

Comprehensive Overview of 2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 2580203-47-8)

2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 2580203-47-8) is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a thienopyrrole core and a benzyloxycarbonyl (Cbz) protecting group, makes it a valuable intermediate in drug discovery and organic synthesis. Researchers are increasingly interested in this compound due to its role in modulating biological pathways, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The molecular formula of this compound includes a carboxylic acid functional group, which enhances its solubility and reactivity in aqueous environments. This property is critical for its application in medicinal chemistry, where solubility often dictates bioavailability. The 4-methyl-4H-thieno[3,2-b]pyrrole moiety is a key structural feature, contributing to its ability to interact with various enzymatic targets. Recent studies highlight its relevance in the design of small-molecule therapeutics, especially in oncology and metabolic disorders.

In the context of current trends, 2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid aligns with the growing demand for targeted drug delivery systems and precision medicine. Its structural versatility allows for modifications that can improve drug efficacy and reduce side effects. For instance, the Cbz group can be selectively removed under mild conditions, enabling further functionalization—a feature highly sought after in combinatorial chemistry.

From an SEO perspective, users frequently search for terms like "thienopyrrole derivatives in drug discovery", "Cbz-protected amino acids", and "CAS 2580203-47-8 applications". These queries reflect the compound's relevance in cutting-edge research. Additionally, its potential role in AI-driven drug design has sparked interest, as computational models increasingly predict its utility in virtual screening workflows.

Quality control and synthesis optimization are also hot topics. Analytical techniques such as HPLC and NMR are essential for characterizing this compound, ensuring purity and consistency in research applications. Manufacturers and suppliers often emphasize these aspects to meet the stringent requirements of academic and industrial laboratories.

In summary, 2-({(benzyloxy)carbonylamino}methyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid represents a promising scaffold in modern chemistry. Its multifaceted applications, combined with the rising demand for innovative therapeutic agents, position it as a compound of enduring scientific and commercial value.